Cas no 7765-98-2 (3-(Hydroxyphenylmethyl)phenol)

• Product Name: 3-(Hydroxyphenylmethyl)phenol
• CAS No: 7765-98-2
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 535693
• PubChem ID: 11499401
• Update Time: 2025-04-19

3-(Hydroxyphenylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxyphenylmethyl)phenol
• Benzenemethanol, 3-hydroxy-a-phenyl-
• SCHEMBL477707
• DTXSID201300174
• 3-Hydroxy-alpha-phenylbenzenemethanol
• 3-(Hydroxy(phenyl)methyl)phenol
• 3-[hydroxy(phenyl)methyl]phenol
• 7765-98-2
• m-hydroxybenzhydrol

• Inchi： 1S/C13H12O2/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9,13-15H
• InChI Key： LDVOYHIJRINIFY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų